9-Bromo-1'-methyl-2-P-tolyl-1,10B-dihydrospiro[benzo[E]pyrazolo[1,5-C][1,3]oxazine-5,4'-piperidine]
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Overview
Description
This compound belongs to the class of spirocyclic heterocycles and features a unique structure. Its systematic name is quite a mouthful, but let’s break it down:
9-Bromo: Indicates the presence of a bromine atom at the 9th position.
1’-methyl: Refers to a methyl group attached to the 1’ position.
2-P-tolyl: Describes a para-substituted tolyl (methylphenyl) group at the 2nd position.
1,10B-dihydrospiro[benzo[E]pyrazolo[1,5-C][1,3]oxazine-5,4’-piperidine]: This part defines the complex spirocyclic ring system.
Chemical Reactions Analysis
The compound likely undergoes various chemical reactions:
Oxidation: Bromination at the 9th position can lead to oxidation reactions.
Reduction: Reduction of the oxazine ring or the bromine substituent may occur.
Substitution: The tolyl group could undergo substitution reactions. Common reagents and conditions depend on the specific reaction, but typical reagents include bromine, reducing agents, and Lewis acids.
Scientific Research Applications
Medicinal Chemistry: Investigating its pharmacological properties and potential as a drug candidate.
Biological Studies: Assessing its effects on cellular pathways and receptors.
Materials Science: Exploring its use in materials with unique properties.
Mechanism of Action
The exact mechanism remains elusive, but it likely interacts with specific molecular targets or pathways. Further studies are necessary to elucidate its mode of action.
Comparison with Similar Compounds
While direct comparisons are scarce, we can highlight its uniqueness within the spirocyclic family. Similar compounds include:
9-Bromo-2-(4-methoxyphenyl)-1’-methyl-1,10B-dihydrospiro[benzo[E]pyrazolo[1,5-C][1,3]oxazine-5,4’-piperidine]: .
9-Bromo-2-phenyl-1’-propyl-1,10B-dihydrospiro[benzo[E]pyrazolo[1,5-C][1,3]oxazine-5,4’-piperidine]: .
9-Bromo-1’-isopropyl-2-p-tolyl-1,10B-dihydrospiro[benzo[E]pyrazolo[1,5-C][1,3]oxazine-5,4’-piperidine]: .
Properties
Molecular Formula |
C22H24BrN3O |
---|---|
Molecular Weight |
426.3 g/mol |
IUPAC Name |
9-bromo-1'-methyl-2-(4-methylphenyl)spiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine] |
InChI |
InChI=1S/C22H24BrN3O/c1-15-3-5-16(6-4-15)19-14-20-18-13-17(23)7-8-21(18)27-22(26(20)24-19)9-11-25(2)12-10-22/h3-8,13,20H,9-12,14H2,1-2H3 |
InChI Key |
KKCQCNKXHWORHM-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C=CC(=C4)Br)OC35CCN(CC5)C |
Origin of Product |
United States |
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